Cas no 915021-19-1 (4,6-dimethoxypyridine-3-boronic acid)

• Product Name: 4,6-dimethoxypyridine-3-boronic acid
• CAS No: 915021-19-1
• MF: C₇H₁₀BNO₄
• MW: 182.969602108002
• MDL: MFCD12964580
• CID: 1121427
• PubChem ID: 53630359
• Update Time: 2025-11-02

4,6-dimethoxypyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(4,6-dimethoxy-3-pyridinyl)-Boronic acid
• B-(4,6-Dimethoxy-3-pyridinyl)boronic acid (ACI)
• Boronic acid, (4,6-dimethoxy-3-pyridinyl)- (9CI)
• (2,4-Dimethoxypyridin-5-yl)boronic acid
• (4,6-Dimethoxypyridin-3-yl)boronic acid
• 4,6-Dimethoxypyridine-3-boronic acid
• 4,6-dimethoxypyridin-3-ylboronic acid
• MFCD12964580
• EN300-2646325
• 915021-19-1
• B-(4,6-dimethoxy-3-pyridinyl)boronic acid
• AKOS028113409
• SB39882
• 2,4-dimethoxypyridine-5-boronic acid
• (4,6-dimethoxypyridin-3-yl)boronicacid
• PS-13070
• CS-0150449
• UHGCUDIEQMAMTD-UHFFFAOYSA-N
• DB-141309
• SCHEMBL994085
• E77012
• 4,6-dimethoxypyridine-3-boronic acid

• MDL： MFCD12964580
• Inchi： 1S/C7H10BNO4/c1-12-6-3-7(13-2)9-4-5(6)8(10)11/h3-4,10-11H,1-2H3
• InChI Key： UHGCUDIEQMAMTD-UHFFFAOYSA-N
• SMILES： OB(C1C(OC)=CC(OC)=NC=1)O

Computed Properties

• Exact Mass: 183.0702880g/mol
• Monoisotopic Mass: 183.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8Ų

Additional information on 4,6-dimethoxypyridine-3-boronic acid

Comprehensive Guide to 4,6-Dimethoxypyridine-3-boronic Acid (CAS 915021-19-1): Properties, Applications, and Industry Trends

4,6-Dimethoxypyridine-3-boronic acid (CAS 915021-19-1) is a high-value boronic acid derivative widely utilized in pharmaceutical synthesis, agrochemical research, and material science. This compound belongs to the pyridine boronic acid family, characterized by its unique methoxy-substituted aromatic ring and reactive boron functional group. Its molecular formula C₇H₁₀BNO₄ and precise structural features make it indispensable for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists exploring C-C bond formation techniques.

Recent interest in 4,6-dimethoxypyridine-3-boronic acid has surged due to its role in developing kinase inhibitors and anticancer drug intermediates, aligning with trending searches about "targeted therapy compounds." The electron-donating methoxy groups enhance its stability during palladium-catalyzed reactions, while the boronic acid moiety facilitates efficient conjugation with halides—a feature extensively documented in patent literature for heterocyclic compound synthesis.

From an industrial perspective, this compound addresses the growing demand for high-precision building blocks in medicinal chemistry. Analytical data shows >98% HPLC purity in commercial batches, with NMR spectra (δ 8.21 ppm for pyridine-H and δ 6.12 ppm for B-OH) confirming its structural integrity. Researchers often inquire about "solubility of pyridine boronic acids," to which this compound offers moderate solubility in THF and DMSO but limited stability in protic solvents—a critical consideration for air-sensitive reaction protocols.

The compound's thermal properties (decomposition at 210°C) and compatibility with microwave-assisted synthesis make it suitable for modern high-throughput screening workflows. Notably, its application in constructing PET radiotracer scaffolds has gained attention in diagnostic imaging research, correlating with rising searches for "boron-containing radiopharmaceuticals." Storage recommendations typically suggest argon atmosphere at -20°C to preserve the hydrolytically sensitive boronic acid functionality.

Quality control protocols for CAS 915021-19-1 emphasize rigorous residual metal analysis (<5 ppm Pd), particularly important for catalyst-sensitive reactions. Market trends indicate increasing adoption in flow chemistry systems, where its predictable reactivity profile reduces clogging risks—a practical solution for chemists searching "continuous processing of boronate esters." The compound's MSDS highlights standard organic acid handling precautions, though it doesn't fall under hazardous material classifications.

Emerging applications include its use as a ligand precursor in asymmetric catalysis and as a surface modifier for conductive polymers. These developments respond to frequent queries about "functional group compatibility in conjugated systems." Comparative studies with analogous dimethylpyridine boronic acids demonstrate superior yields in arylation reactions, making it a preferred choice for constructing complex N-containing polycycles.

For synthetic chemists troubleshooting "low-yielding Suzuki couplings," this compound's optimized steric parameters (verified by X-ray crystallography) often resolve reactivity issues. Recent publications highlight its utility in constructing CDK4/6 inhibitor cores, aligning with oncology drug discovery trends. The global market for such specialty boronic acids is projected to grow at 6.8% CAGR through 2030, driven by demand for next-generation therapeutic scaffolds.